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Compound of Interest

Compound Name: 2-Isobutylthiazole

Cat. No.: B093282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point and solubility of 2-
isobutylthiazole, a key aroma compound found in tomatoes and used as a flavoring and

fragrance agent.[1] The information herein is intended to support research, development, and

quality control activities involving this compound.

Core Physicochemical Data
The boiling point and solubility are critical parameters for the handling, processing, and

application of 2-isobutylthiazole. A comprehensive summary of these properties is presented

below.
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Property Value Conditions Source(s)

Boiling Point 180 °C At 760 mmHg [2][3][4][5][6][7]

453.2 K [8]

Water Solubility 255.2 mg/L At 25 °C (estimated) [9]

General Solubility
Slightly soluble in

water
- [10][11]

Soluble in fats - [10][11]

Soluble in alcohol - [9]

Soluble in organic

solvents
- [12]

Miscible with ethanol At room temperature [10]

Experimental Protocols
Detailed methodologies for the determination of boiling point and solubility are crucial for

reproducing and verifying these key physicochemical properties. The following sections

describe generalized experimental protocols applicable to liquid compounds like 2-
isobutylthiazole.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[3] For a pure compound, the boiling point is a characteristic

physical property.[3] Two common methods for its determination are the distillation method and

the Thiele tube method.[5]

1. Distillation Method:

This method is suitable when a sufficient quantity of the liquid (typically >5 mL) is available.[5]

Apparatus: A standard simple distillation apparatus is assembled, consisting of a distilling

flask, a condenser, a receiving flask, and a thermometer.[2][5]
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Procedure:

The liquid sample and a few boiling chips are placed in the distilling flask.[5]

The apparatus is heated, and the liquid is brought to a boil.[5]

The thermometer bulb should be positioned so that it is surrounded by the vapor of the

boiling liquid to ensure an accurate reading of the vapor temperature.[5]

The temperature is recorded when the vapor temperature is constant and the liquid is

distilling at a steady rate. This constant temperature is the boiling point.[2]

The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

[5]

2. Thiele Tube Method (Capillary Method):

This micro-method is ideal when only a small amount of the sample is available.[3][5]

Apparatus: A Thiele tube, a thermometer, a small test tube (or sample tube), and a capillary

tube sealed at one end.[5]

Procedure:

A small amount of the liquid sample is placed in the small test tube.

The capillary tube is inverted and placed inside the sample tube.[5]

The sample tube is attached to the thermometer, which is then placed in the Thiele tube

containing heating oil.[5]

The Thiele tube is gently heated, causing the air trapped in the capillary tube to bubble

out.[3][5]

Heating is continued until a steady stream of bubbles emerges from the capillary tube.[5]

The heat is then removed, and the apparatus is allowed to cool.
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The temperature at which the liquid is drawn into the capillary tube is the boiling point of

the sample.[3][5]

Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

The solubility of organic compounds is typically determined in various solvents to understand

their polarity and potential applications.

1. Qualitative Solubility Testing:

This method provides a general understanding of the compound's solubility in different

solvents.

Procedure:

Place a small, measured amount of the solute (e.g., a few drops of liquid or a few

milligrams of a solid) into a test tube.[6]

Add a small volume of the solvent (e.g., 1 mL) to the test tube.[9]

Shake the test tube vigorously for 10-20 seconds.[9]

Observe whether the solute dissolves completely. If the liquid solute forms a single layer

with the solvent, they are considered miscible (soluble). If two layers form, they are

immiscible (insoluble).[9]

This procedure is repeated with a range of solvents, such as water, dilute acid (e.g., 5%

HCl), dilute base (e.g., 5% NaOH), and organic solvents (e.g., ethanol, diethyl ether,

hexane).[12]

2. Quantitative Determination of Water Solubility:

This method aims to determine the exact concentration of a solute that can dissolve in water at

a specific temperature.

Procedure:
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An excess amount of 2-isobutylthiazole is added to a known volume of water in a

container.

The mixture is agitated at a constant temperature for a sufficient period to ensure

equilibrium is reached.

The undissolved portion is then separated from the saturated solution by filtration or

centrifugation.

The concentration of 2-isobutylthiazole in the clear, saturated solution is determined

using an appropriate analytical technique, such as gas chromatography (GC) or high-

performance liquid chromatography (HPLC).

Process Workflows
While 2-isobutylthiazole is not known to be involved in biological signaling pathways, its

synthesis and analysis are critical processes for its application. The following diagrams

illustrate a general workflow for each.

Synthesis of 2-Isobutylthiazole
A reported method for the synthesis of 2-isobutylthiazole involves a multi-step process

starting from sodium hydrosulfide and acetic acid.[4]
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Step 1: Sulfo-reaction

Step 2: Condensation

Step 3: Dehydrogenation & Purification

Sodium Hydrosulfide

Mercaptoacetaldehyde DimerReaction at 0°C

Acetic Acid

2-Isobutyl-2,5-dihydrothiazole

3-Methyl Butyraldehyde

Ammonia

2-Isobutylthiazole (Crude)Benzoquinone Purified 2-Isobutylthiazole
Distillation

Click to download full resolution via product page

A generalized workflow for the synthesis of 2-isobutylthiazole.

Gas Chromatography Analysis Workflow
Gas chromatography (GC) is a common analytical technique for the separation and

quantification of volatile compounds like 2-isobutylthiazole.
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Sample & Standard Preparation

Gas Chromatography System

Data Analysis

Sample Dilution/Extraction

Injection

Preparation of Calibration Standards

Chromatographic Separation

Detection (FID or MS)

Data Acquisition

Peak Integration & Identification

Quantification using Calibration Curve

Final Report

Click to download full resolution via product page

A typical workflow for the analysis of 2-isobutylthiazole by gas chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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